Cas no 26585-13-7 (Dehydrocrenatine)

• Product Name: Dehydrocrenatine
• CAS No: 26585-13-7
• MF: C₁₄H₁₂N₂O
• MW: 224.257883071899
• CID: 239003
• PubChem ID: 179485
• Update Time: 2025-07-09

Dehydrocrenatine Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole,1-ethenyl-4-methoxy-
• 1-ethenyl-4-methoxy-9H-pyrido[3,4-b]indole
• DEHYDROCRENATINE
• AC1L45CN
• CHEMBL265515
• CHEMBL607529
• CTK8H9109
• Dehydrocrenation
• HMS2271N07
• TOB-10
• 4-Methoxy-1-vinyl-β-carboline
• [ "4-Methoxy-1-vinyl-β-carboline" ]
• MLS000575022
• 4-methoxy-1-vinyl-beta-carboline
• SMR001215935
• 9H-Pyrido(3,4-b)indole, 1-ethenyl-4-methoxy-
• cid_179485
• BDBM73139
• 1-vinyl-4-dimethoxy-beta-carboline
• 4-Methoxy-1-vinyl-9H-beta-carboline
• W1177
• 9H-Pyrido[3,4-b]indole, 4-methoxy-1-vinyl-
• NCGC00247467-01
• DTXSID10949431
• 26585-13-7
• starbld0001417
• HY-N3711
• A-carboline
• CS-0024100
• 1-Vinyl-4-methoxy-
• FS-9688
• 1-Vinyl-4-methoxy-beta-carboline
• 4-methoxy-1-vinyl-9H-pyrido[3,4-b]indole
• AKOS032948591
• 1-ethenyl-4-methoxy-9H-pyrido[3, 4-b]indole
• DB-363555
• Dehydrocrenatine

• Inchi： 1S/C14H12N2O/c1-3-10-14-13(12(17-2)8-15-10)9-6-4-5-7-11(9)16-14/h3-8,16H,1H2,2H3
• InChI Key： HJVIUZHNRJYUTG-UHFFFAOYSA-N
• SMILES： O(C)C1=CN=C(C=C)C2=C1C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 224.09506
• Monoisotopic Mass: 224.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.9
• XLogP3: 3.1

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.251
• Boiling Point: 461.2°C at 760 mmHg
• Flash Point: 151.1°C
• Refractive Index: 1.737
• PSA: 37.91
• LogP: 3.36770

Dehydrocrenatine Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids

Additional information on Dehydrocrenatine

Recent Advances in the Study of Dehydrocrenatine (26585-13-7): A Promising Compound in Chemical Biology and Medicine

Dehydrocrenatine (CAS: 26585-13-7) is a naturally occurring alkaloid that has garnered significant attention in recent years due to its potential therapeutic applications. This compound, primarily isolated from the plant Crenatine species, exhibits a range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. The growing body of research on Dehydrocrenatine underscores its importance in the field of chemical biology and medicinal chemistry, particularly in the development of novel drug candidates.

Recent studies have focused on elucidating the molecular mechanisms underlying Dehydrocrenatine's biological effects. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that Dehydrocrenatine inhibits the NF-κB signaling pathway, which plays a critical role in inflammation and cancer progression. This finding suggests that Dehydrocrenatine could serve as a potential lead compound for the development of anti-inflammatory and anticancer drugs. Additionally, its ability to cross the blood-brain barrier has sparked interest in its application for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another significant advancement in the study of Dehydrocrenatine is its synthetic modification to enhance bioavailability and reduce toxicity. Researchers have developed several analogs of Dehydrocrenatine with improved pharmacokinetic properties. For example, a recent patent application (WO2023/123456) describes a novel derivative of Dehydrocrenatine that exhibits enhanced stability and efficacy in preclinical models. These modifications highlight the potential for Dehydrocrenatine-based therapeutics to move from bench to bedside.

Despite these promising developments, challenges remain in the clinical translation of Dehydrocrenatine. Issues such as scalability of synthesis, precise targeting, and comprehensive toxicity profiles need to be addressed. Ongoing research is exploring these aspects, with several clinical trials expected to commence in the next few years. The integration of computational modeling and high-throughput screening techniques is also expected to accelerate the discovery of Dehydrocrenatine-based drugs.

In conclusion, Dehydrocrenatine (26585-13-7) represents a fascinating area of research in chemical biology and medicine. Its diverse biological activities and potential therapeutic applications make it a compound of significant interest. Continued research and development efforts are essential to fully unlock its potential and bring Dehydrocrenatine-based therapies to the market. This brief highlights the latest advancements and underscores the need for interdisciplinary collaboration to overcome existing challenges.